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Compound of Interest
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Cat. No.: B1194827

This guide provides a comparative analysis of key experimental data from different laboratories
engaged in the search for a permanent electric dipole moment (EDM) in the Mercury-199
(1°°*Hg) isotope. The existence of a non-zero EDM in a fundamental or composite particle would
violate both parity (P) and time-reversal (T) symmetries, providing evidence for physics beyond
the Standard Model. Due to its large nuclear charge and spin-1/2 nucleus, °°Hg is a
particularly sensitive system for probing new sources of CP violation.

The primary focus of this comparison is the series of increasingly precise measurements
conducted at the University of Washington, which have set the most stringent limits on the
199Hg EDM to date.

Data Presentation: *°*Hg EDM Measurement Results

The following table summarizes the key results from the University of Washington group,
illustrating the progression of experimental sensitivity over time.
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Experimental Protocols

The experiments listed above, while varying in specific implementation, are all based on a

common methodology: measuring the spin precession frequency of polarized °°Hg atoms in

the presence of strong electric and magnetic fields. An EDM would manifest as a change in this

precession frequency when the direction of the electric field is reversed relative to the magnetic

field.[3][4]
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Core Methodology: Optically Pumped Hg Magnetometer

» Sample Preparation: Fused silica vapor cells are filled with enriched 1°°Hg gas. In later
experiments, a stack of four cells is used in a common magnetic field.[3][5] Two of the cells
are subjected to oppositely directed high-voltage electric fields, while the other two serve as
magnetometers to cancel out magnetic field gradients and monitor systematic effects.[3]

e Spin Polarization (Optical Pumping): A circularly polarized pump laser, tuned to the 253.7 nm
resonance line of Hg, is used to optically pump the atoms. This process aligns the nuclear
spins of the 1°°Hg atoms perpendicular to the applied magnetic field, creating a macroscopic
nuclear magnetization.[5]

o Larmor Precession: The aligned nuclear spins precess around the direction of the magnetic
field (B-field) at the Larmor frequency. If the atoms possess an EDM, this precession
frequency will be slightly shifted depending on whether the electric field (E-field) is parallel or
anti-parallel to the B-field.

o Detection (Faraday Rotation): A linearly polarized probe laser beam, detuned from the
atomic resonance, passes through the vapor cell. The precessing spin polarization of the Hg
vapor causes the plane of polarization of the probe laser to rotate via the Faraday effect.
This rotation angle oscillates at the Larmor frequency.[5]

o Data Acquisition: Photodetectors measure the oscillation of the probe beam's polarization.
By comparing the precession frequencies measured in the two high-voltage cells with
oppositely directed E-fields, the EDM-induced frequency shift can be isolated from common-
mode magnetic field noise. The reversal of the E-field in the cells provides the key signature
for an EDM.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship
between key systematic effects that must be controlled in these precision measurements.
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Caption: Generalized workflow for a 1°°Hg EDM experiment.
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Caption: Relationship of systematic effects mimicking an EDM signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[arxiv.org]

» To cite this document: BenchChem. [A Comparative Guide to 1°°*Hg Electric Dipole Moment
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194827#cross-validation-of-experimental-data-from-
different-hg-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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